6-Chloro-3'-fluorobiphenyl-3-ol

• Molecular Formula: C12H8ClFO
• Molecular Weight: 222.64 g/mol
• IUPAC Name: 4-chloro-3-(3-fluorophenyl)phenol
• InChI: InChI=1S/C12H8ClFO/c13-12-5-4-10(15)7-11(12)8-2-1-3-9(14)6-8/h1-7,15H
• InChI Key: VUCKTOCSEPZPFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=C(C=CC(=C2)O)Cl

Description

6-Chloro-3'-fluorobiphenyl-3-ol is a useful research compound. Its molecular formula is C12H8ClFO and its molecular weight is 222.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Caesium carbonate (1.15 g, 3.53 mmol) was added to a solution of 4-chloro-3-iodophenol (300 mg, 2.14 mmol) and 3-fluorophenylboronic acid (330 mg, 1.30 mmol) in dioxane:water (22.5 mL:4.5 mL). The reaction mixture was degassed and tetrakistriphenylphosphine palladium (0) (69 mg, 0.06 mmol) was added. The reaction mixture was stirred at 70° C. for 5 hours. The cooled reaction mixture was concentrated in vacuo and the aqueous residue was extracted with ethyl acetate (3×10 mL). The combined organic layers were dried over MgSO4, filtered and concentrated in vacuo. The residue was purified on the biotage eluting with heptane:ethyl acetate (from 98:2 to 80:20) to give the title compound (270 mg, 100%) as a yellow solid.